Cas no 1270419-44-7 (3-Amino-3-(3-methylpyridin-4-yl)propanoic acid)

• Product Name: 3-Amino-3-(3-methylpyridin-4-yl)propanoic acid
• CAS No: 1270419-44-7
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5716775
• PubChem ID: 55295375
• Update Time: 2025-05-21

3-Amino-3-(3-methylpyridin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(3-METHYLPYRIDIN-4-YL)PROPANOIC ACID
• 3-AMINO-3-(3-METHYLPYRIDIN-4-YL)PROPANOICACID
• 1270419-44-7
• AKOS006370051
• EN300-1285096
• 4-Pyridinepropanoic acid, β-amino-3-methyl-
• 3-Amino-3-(3-methylpyridin-4-yl)propanoic acid

• Inchi： 1S/C9H12N2O2/c1-6-5-11-3-2-7(6)8(10)4-9(12)13/h2-3,5,8H,4,10H2,1H3,(H,12,13)
• InChI Key： VAWHKYUKCRUOSC-UHFFFAOYSA-N
• SMILES： OC(CC(C1C=CN=CC=1C)N)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.223±0.06 g/cm3(Predicted)
• Boiling Point: 370.4±42.0 °C(Predicted)
• pka: 3.07±0.12(Predicted)

Additional information on 3-Amino-3-(3-methylpyridin-4-yl)propanoic acid

3-Amino-3-(3-methylpyridin-4-yl)propanoic acid (CAS No. 1270419-44-7): A Comprehensive Overview

3-Amino-3-(3-methylpyridin-4-yl)propanoic acid, also known by its CAS registry number CAS No. 1270419-44-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of amino acids, specifically featuring a pyridine ring substitution, which contributes to its unique chemical properties and potential applications in drug development and material science.

The molecular structure of 3-Amino-3-(3-methylpyridin-4-yl)propanoic acid consists of a central propane backbone with an amino group (-NH2) and a carboxylic acid group (-COOH) attached to the same carbon atom. The third position of the propane chain is substituted with a pyridinyl group, specifically a 3-methylpyridin-4-yl moiety. This substitution pattern introduces aromaticity and enhances the compound's stability, making it a promising candidate for various chemical reactions and biological assays.

Recent studies have highlighted the potential of CAS No. 1270419-44-7 in the development of novel therapeutic agents. Researchers have explored its role as a building block for peptide synthesis, where its unique structure allows for the creation of bioactive molecules with improved pharmacokinetic properties. The presence of both an amino and carboxylic acid group enables this compound to act as a versatile linker in peptide chemistry, facilitating the construction of complex biomolecules with tailored functionalities.

In addition to its role in peptide synthesis, 3-Amino-3-(3-methylpyridin-4-yl)propanoic acid has shown promise in the field of material science. Its ability to form stable amide bonds makes it an attractive candidate for the synthesis of polyamides and other polymer systems. Recent advancements in green chemistry have also led to investigations into its use as a sustainable alternative to traditional monomers, contributing to the development of eco-friendly materials.

The synthesis of CAS No. 1270419-44-7 typically involves multi-step organic reactions, including nucleophilic substitutions, reductions, and cyclizations. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound is readily available for large-scale applications. The availability of this compound has further spurred interest in its use across various industries, from pharmaceuticals to agrochemicals.

From an analytical standpoint, 3-Amino-3-(3-methylpyridin-4-yl)propanoic acid has been extensively characterized using modern spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have provided detailed insights into its molecular structure and functional groups, confirming its identity and purity. Furthermore, computational studies have been conducted to predict its physicochemical properties, such as solubility, logP values, and thermal stability, which are critical parameters for its application in drug design and material science.

The integration of experimental and computational approaches has significantly enhanced our understanding of this compound's behavior under various conditions. For instance, molecular docking studies have revealed potential binding interactions between this compound and key biological targets, suggesting its role as a lead molecule in drug discovery programs targeting diseases such as cancer or neurodegenerative disorders.

In conclusion, CAS No. 1270419-44-7, or 3-Amino-3-(3-methylpyridin-4-y)propanoic acid', stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable asset in both academic research and industrial applications.